Cas no 1346446-89-6 ((6-Iodo-3,4-dihydro-2H-pyrano3,2-bpyridin-8-yl)methanol)

• Product Name: (6-Iodo-3,4-dihydro-2H-pyrano3,2-bpyridin-8-yl)methanol
• CAS No: 1346446-89-6
• MF: C₉H₁₀INO₂
• MW: 291.085674762726
• MDL: MFCD20487126
• CID: 2083277
• Update Time: 2025-06-22

(6-Iodo-3,4-dihydro-2H-pyrano3,2-bpyridin-8-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrano[3,2-b]pyridine-8-methanol,3,4-dihydro-6-iodo-
• (6-iodo-3,4-dihydro-2H-pyrano[3,2-b]pyridin-8-yl)methanol
• (6-Iodo-3,4-dihydro-2H-pyrano-[3,2-b]pyridin-8-yl)methanol
• {6-iodo-2H,3H,4H-pyrano[3,2-b]pyridin-8-yl}methanol
• (6-Iodo-3,4-dihydro-2H-pyrano[3,2-b]pyridin-8-yl)methanol, AldrichCPR
• (6-Iodo-3,4-dihydro-2H-pyrano3,2-bpyridin-8-yl)methanol

• MDL： MFCD20487126
• Inchi： 1S/C9H10INO2/c10-8-4-6(5-12)9-7(11-8)2-1-3-13-9/h4,12H,1-3,5H2
• InChI Key： ZFAPERIRUSRQTI-UHFFFAOYSA-N
• SMILES： IC1=CC(CO)=C2C(CCCO2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Topological Polar Surface Area: 42.4

Additional information on (6-Iodo-3,4-dihydro-2H-pyrano3,2-bpyridin-8-yl)methanol

The Chemical Compound (6-Iodo-3,4-dihydro-2H-pyrano[3,2-b]pyridin-8-yl)methanol: A Comprehensive Overview

The compound (6-Iodo-3,4-dihydro-2H-pyrano[3,2-b]pyridin-8-yl)methanol with CAS No. 1346446-89-6 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrano[3,2-b]pyridines, which are known for their unique structural features and potential biological activities. The presence of an iodo group at the 6th position and a methanol substituent at the 8th position introduces intriguing electronic and steric properties that make this compound a valuable subject for further research.

Recent studies have highlighted the importance of pyrano[3,2-b]pyridine derivatives in drug discovery. These compounds are often explored for their potential as kinase inhibitors, which play a crucial role in treating various diseases, including cancer. The iodo substitution in this compound is particularly interesting as it can enhance the molecule's ability to interact with biological targets through halogen bonding. This property has been leveraged in designing novel therapeutic agents with improved efficacy and selectivity.

From a synthetic standpoint, the preparation of (6-Iodo-3,4-dihydro-2H-pyrano[3,2-b]pyridin-8-yl)methanol involves a series of intricate reactions that showcase the ingenuity of modern organic chemistry. The synthesis typically begins with the construction of the pyrano[3,2-b]pyridine skeleton through cyclization reactions. Subsequent functionalization steps introduce the iodo and methanol groups at specific positions, ensuring precise control over the molecule's structure and properties.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. By modifying the substituents on the pyrano[3,2-b]pyridine ring, chemists can create derivatives with diverse functionalities. For instance, replacing the methanol group with other functional groups could yield compounds with enhanced solubility or bioavailability. Similarly, altering the position or type of halogen substitution could lead to molecules with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have also provided valuable insights into the behavior of this compound. Quantum mechanical calculations have revealed that the iodo group significantly influences the electronic distribution within the molecule, making it more susceptible to nucleophilic attacks. This understanding has paved the way for designing reaction pathways that exploit these electronic properties for synthesizing related compounds.

In terms of biological evaluation, preliminary assays have demonstrated that (6-Iodo-3,4-dihydro-2H-pyrano[3,2-b]pyridin-8-yl)methanol exhibits moderate inhibitory activity against certain protein kinases. While these results are encouraging, further studies are required to fully elucidate its mechanism of action and potential toxicity profile. Collaborative efforts between chemists and biologists are essential to unlock the full therapeutic potential of this compound.

Looking ahead, the development of efficient synthetic methods for this compound will be critical for scaling up its production. Current methods often involve multiple steps with low yields, which can be challenging from an industrial perspective. Innovations in catalytic processes or asymmetric synthesis could address these limitations and make large-scale production more feasible.

In conclusion, (6-Iodo-3,4-dihydro-2H-pyrano[3,2-b]pyridin-8-yl)methanol is a compelling molecule with rich structural features and promising applications in drug discovery and materials science. Its unique combination of substituents offers ample opportunities for further exploration and optimization. As research progresses, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems and their interactions with biological targets.